4,4'-(Ethane-1,2-diyl)bis(2-methoxyphenol)

• CAS No.: 18256-53-6
• Molecular Formula: C16H18O4
• Molecular Weight: 274.31 g/mol
• IUPAC Name: 4-[2-(4-hydroxy-3-methoxyphenyl)ethyl]-2-methoxyphenol
• InChI: InChI=1S/C16H18O4/c1-19-15-9-11(5-7-13(15)17)3-4-12-6-8-14(18)16(10-12)20-2/h5-10,17-18H,3-4H2,1-2H3
• InChI Key: NUUWDUZMHOSPHD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CCC2=CC(=C(C=C2)O)OC)O

Description

4,4'-(Ethane-1,2-diyl)bis(2-methoxyphenol) is a useful research compound. Its molecular formula is C16H18O4 and its molecular weight is 274.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A Parr reaction vessel was charged with (E)-4,4′-(ethene-1,2-diyl)bis(2-methoxyphenol) (2.85 g, 10.5 mmol), THF (50 mL), PtO2 (70 mg), and then placed under hydrogen (30 psig) and allowed to react at ambient temperature for 16 h with continuous agitation. The mixture was filtered through glass wool to remove platinum and the THF was removed under reduced pressure. The solid was washed with hexanes (2×30 mL) and dried under reduced pressure to afford 2.62 g of light brown solid (91% yield). 1H NMR (DMSO-d6) δ 8.66 (s, 2H, Ph-OH), 6.73 (s, 2H), 6.65-6.53 (m, 4H), 3.70 (s, 6H, OMe), 2.70 (s, 4H, CH2); 13C NMR (DMSO-d6): δ 147.7, 144.9, 133.1, 120.9, 115.6, 113.1, 56.0 (OMe), 37.6 (CH2).